Cas no 1214343-95-9 (4'-Fluoro-2-iodo-5-methylbiphenyl)

• Product Name: 4'-Fluoro-2-iodo-5-methylbiphenyl
• CAS No: 1214343-95-9
• MF: C₁₃H₁₀FI
• MW: 312.121379375458
• CID: 4998582
• Update Time: 2025-10-28

4'-Fluoro-2-iodo-5-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-fluoro-2-iodo-5-methylbiphenyl
• 4'-Fluoro-2-iodo-5-methylbiphenyl

• Inchi： 1S/C13H10FI/c1-9-2-7-13(15)12(8-9)10-3-5-11(14)6-4-10/h2-8H,1H3
• InChI Key： KVGUVECQRNJHQR-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C)C=C1C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 199
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Additional information on 4'-Fluoro-2-iodo-5-methylbiphenyl

Chemical Profile of 4'-Fluoro-2-iodo-5-methylbiphenyl (CAS No. 1214343-95-9)

4'-Fluoro-2-iodo-5-methylbiphenyl, identified by its CAS number 1214343-95-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural configuration, incorporating both fluoro and iodo substituents, which endows it with distinct chemical properties and potential applications in synthetic chemistry and drug development.

The molecular structure of 4'-Fluoro-2-iodo-5-methylbiphenyl consists of two benzene rings connected at the para position, with a fluoro group at the 4' position, an iodo group at the 2 position, and a methyl group at the 5 position. This arrangement creates a molecule with enhanced electronic and steric characteristics, making it a valuable intermediate in various chemical transformations. The presence of the halogen atoms, particularly the iodo group, facilitates its use in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures.

In recent years, 4'-Fluoro-2-iodo-5-methylbiphenyl has been explored in the development of novel pharmaceuticals. The fluoro substituent is well-known for its ability to modulate metabolic stability, bioavailability, and binding affinity of drug molecules. For instance, fluorinated aromatic compounds have been widely incorporated into kinase inhibitors, antiviral agents, and anticancer drugs due to their favorable pharmacokinetic profiles. The iodo group further enhances the reactivity of the molecule, allowing for diverse functionalization strategies that can lead to the discovery of new therapeutic entities.

One of the most compelling applications of 4'-Fluoro-2-iodo-5-methylbiphenyl is in the synthesis of biologically active heterocycles. Heterocyclic compounds form the backbone of numerous drugs and natural products, and their structural diversity is crucial for achieving desired biological effects. Researchers have leveraged the reactivity of this compound to construct fused ring systems, such as benzothiophenes and indoles, which are known for their pharmacological activity. The fluoro and iodo groups serve as versatile handles for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

Advances in computational chemistry have also contributed to the growing interest in 4'-Fluoro-2-iodo-5-methylbiphenyl. Molecular modeling studies have revealed that its unique electronic distribution can influence protein-ligand interactions, making it a promising scaffold for designing selective modulators. For example, computational investigations have suggested that this compound may interact with specific residues in enzyme active sites, thereby modulating catalytic activity. Such insights are derived from detailed quantum mechanical calculations that predict binding affinities and interaction energies.

The agrochemical sector has not been left behind in exploring the potential of 4'-Fluoro-2-iodo-5-methylbiphenyl. Fluorinated aromatic compounds are increasingly being used as key intermediates in the development of pesticides and herbicides due to their stability and efficacy. The structural features of this compound make it an excellent candidate for generating novel agrochemicals that target specific enzymatic pathways in pests while minimizing environmental impact. This aligns with global efforts to develop sustainable agricultural practices that rely on innovative chemical solutions.

In conclusion, 4'-Fluoro-2-iodo-5-methylbiphenyl (CAS No. 1214343-95-9) represents a versatile building block with significant implications across multiple domains of chemical research. Its unique structural attributes and reactivity patterns make it indispensable in pharmaceutical synthesis, heterocycle construction, and agrochemical development. As research continues to uncover new methodologies for utilizing this compound, its importance is expected to grow further, driving innovation in synthetic chemistry and drug discovery.